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Compound of Interest

Compound Name: Vatalanib dihydrochloride

Cat. No.: B1683843

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of Vatalanib dihydrochloride (also known as PTK787), a receptor tyrosine kinase
inhibitor.

Core Safety and Disposal Information

Vatalanib dihydrochloride is not classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2] However, it is
crucial to handle it with care and adhere to proper disposal protocols to minimize environmental
impact. The compound is recognized as slightly hazardous to water, and measures should be
taken to prevent it from entering sewer systems, surface water, or groundwater.[1]
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Parameter

Recommendation

Source

Hazard Classification

Not classified as hazardous

Cayman Chemical SDS[1],
Santa Cruz Biotechnology
SDSJ3], LKT Laboratories

SDS[2]

Environmental Hazard

Water hazard class 1: slightly

hazardous for water

Cayman Chemical SDS[1]

Small Quantities Disposal

Can be disposed of with
household waste (local

regulations permitting)

Cayman Chemical SDS[1]

General Disposal

Disposal must be made
according to official, regional,
national, and local laws and

regulations.

Santa Cruz Biotechnology
SDSJ3], LKT Laboratories
SDS[2]

Professional Disposal

Offer material to a licensed,
professional waste disposal

company.

LKT Laboratories SDS|2]

Spill Cleanup

Pick up mechanically (e.g.,
sweep up and shovel),

avoiding dust formation.

Cayman Chemical SDS[1],
LKT Laboratories SDS[2]

Uncleaned Packaging

Dispose of according to official

regulations.

Cayman Chemical SDS[1]

Disposal Protocol

This protocol outlines the recommended steps for the safe disposal of Vatalanib

dihydrochloride in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields or

goggles, and protective gloves.[3]
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. Waste Characterization and Segregation:

Small Quantities: For very small residual amounts, consult your institution's safety
guidelines. While one safety data sheet suggests that smaller quantities can be disposed of
with household waste, this should be verified against local and institutional regulations.[1]

Bulk Quantities & Unused Product: All other quantities of Vatalanib dihydrochloride waste,
including expired or unused material, should be treated as chemical waste.

Contaminated Materials: Any materials contaminated with Vatalanib dihydrochloride, such
as pipette tips, tubes, and weighing papers, should also be disposed of as chemical waste.

. Waste Collection and Storage:

Collect all Vatalanib dihydrochloride waste in a designated, properly labeled, and sealed
container. The container should be suitable for solid chemical waste.

Store the waste container in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3]

. Disposal Procedure:

The primary recommended method of disposal is to engage a licensed, professional waste
disposal company.[2]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste.

Provide the EHS office with a completed chemical waste tag, accurately identifying the
contents of the waste container.

. Spill Management:

In the event of a spill, prevent further leakage or spillage if it is safe to do so.[2][3]

Avoid creating dust.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cdn.caymanchem.com/cdn/msds/14868m.pdf
https://www.benchchem.com/product/b1683843?utm_src=pdf-body
https://www.benchchem.com/product/b1683843?utm_src=pdf-body
https://www.benchchem.com/product/b1683843?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-202379.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718295337000015905148635208291400/V0376_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718295337000015905148635208291400/V0376_MSDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-202379.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-202379.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

e Mechanically collect the spilled material using a scoop or shovel and place it into a
designated waste container for disposal.[1][2]

o Clean the contaminated surface thoroughly.[3]

Vatalanib Dihydrochloride Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Vatalanib dihydrochloride.
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Caption: Disposal decision workflow for Vatalanib dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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